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Compound of Interest

Compound Name: Evodiamine

Cat. No.: B1670323

Ensuring the safe and compliant disposal of chemical reagents is a critical responsibility for all
laboratory personnel. This guide provides a procedural framework for the proper disposal of
Evodiamine, a bioactive alkaloid, designed for researchers, scientists, and drug development
professionals.

The disposal of any chemical, including Evodiamine, is not a one-size-fits-all process. It is
governed by a hierarchy of regulations and guidelines that must be strictly followed to ensure
the safety of personnel and the protection of the environment. The primary sources of this
information are the manufacturer's Safety Data Sheet (SDS), institutional environmental health
and safety (EHS) protocols, and local, state, and federal regulations.

Hazard Profile of Evodiamine

Evodiamine is classified as a toxic substance. According to the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS), it is designated as "Fatal if swallowed" or
"Toxic if swallowed"[1][2][3]. It is also recognized as very toxic to aquatic life with long-lasting

effects[4]. Therefore, it is imperative that Evodiamine is not disposed of down the drain or in

regular trash[1][4].

Key hazard information is summarized in the table below:
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Hazard Class GHS Classification

Key Precautionary
Statements

Acute Oral Toxicity Category 2 or 3

H300/H301: Fatal or Toxic if
swallowed. P301+P310: IF

SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[1][2][3]

Hazardous to the Aquatic Acute Category 1, Chronic

Environment Category 1

H410: Very toxic to aquatic life
with long lasting effects. P273:
Avoid release to the

environment.[4]

Step-by-Step Disposal Procedure

The following workflow outlines the necessary steps to determine and execute the proper

disposal of Evodiamine waste.
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Phase 1: Information Gathering

Consult Manufacturer's
Safety Data Sheet (SDS)

Review Institutional
EHS Protocols

Identify Local, State,
& Federal Regulations

Phase 2: Waste Seglv egation & Handling

Determine Waste Category
(e.g., Hazardous, Non-hazardous)

l

[ Wear Appropriate PPE j
(

Gloves, Goggles, Lab Coat)

(Select Designated Waste Container]

l

[Label Container Correctly)

Phase 3: Final Disposal

Store Waste in Designated Area

Arrange for Pickup by
Certified Waste Handler
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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